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Compound of Interest

Compound Name: Tridecanedioic acid

Cat. No.: B146212

Essential Safety and Handling Guide for
Tridecanedioic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
Tridecanedioic acid, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is vital for ensuring personal safety and regulatory compliance
in the laboratory.

Hazard Identification and Classification:

Tridecanedioic acid (CAS No: 505-52-2), also known as Brassylic Acid, is a solid, crystalline
powder.[1] While some suppliers classify it as a non-hazardous substance, other safety data
sheets (SDS) indicate it can cause skin and eye irritation.[1][2][3] Due to these conflicting
classifications, it is imperative to follow the more cautious handling guidelines to minimize risk.
The primary hazards are identified as:

 Skin Irritation (Category 2)[1]
» Serious Eye Irritation (Category 2A)[1]
» Potential for dust inhalation

Therefore, appropriate personal protective equipment (PPE) and handling procedures are
mandatory.
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Personal Protective Equipment (PPE) Summary

Proper selection and use of PPE are the most critical steps in preventing exposure. The
following table summarizes the required equipment for handling Tridecanedioic acid.

. . Standard/Specificat
Protection Type Required PPE ) Purpose
ion

Protects against dust

Safety glasses with particles and
Eye Protection side shields or safety ANSI 787.1 accidental splashes
goggles.[1] causing serious eye

irritation.[1][4]

] ] Prevents direct skin
) Chemical-resistant )
Hand Protection o ASTM F739 contact which can
gloves (e.g., Nitrile). o
cause irritation.[1]

Protects skin and
_ Standard laboratory _
Body Protection ) N/A personal clothing from
coat.
dust and spills.

Minimizes inhalation

Use in a well- of airborne particles,
ventilated area. A dust especially when
Respiratory Protection  respirator may be NIOSH-approved handling larger
required if dust is guantities or when
generated.[1] significant dust is

generated.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
responsibility.

Step-by-Step Handling Protocol

e Preparation:
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o Work in a designated, well-ventilated area, such as a chemical fume hood or near a local
exhaust, to prevent the dispersion of dust.

o Ensure a safety shower and eyewash station are readily accessible.[1]

o Assemble all necessary equipment (spatulas, weigh boats, containers) before handling the
chemical.

o Don all required PPE as specified in the table above.

e Weighing and Transfer:
o Handle Tridecanedioic acid carefully to avoid creating dust.[5]
o Use a spatula to gently scoop the powder. Avoid pouring it from a height.
o If possible, use a ventilated balance enclosure or a chemical fume hood for weighing.

o Close the container tightly after use and store it in a cool, dry, and dark place away from
oxidizing agents.[1][4]

e Spill Management:
o In case of a spill, prevent further dust generation.[4]

o Carefully sweep or vacuum the spilled solid. Avoid dry sweeping that creates dust. Use
procedures like a wet wipe-down for final cleaning.[5]

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
container for chemical waste disposal.[4]

o Wash the spill area thoroughly after cleanup.

Chemical Waste Disposal Protocol

All chemical waste must be managed in compliance with local and federal regulations to
ensure environmental safety.[6][7]

o Waste Collection:
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o Unless specifically confirmed as non-hazardous by your institution's environmental health
and safety (EHS) office, treat all Tridecanedioic acid waste as hazardous chemical

waste.[8]

o Collect all waste, including contaminated consumables (e.g., weigh boats, gloves, wipes),
in a designated, chemically compatible container with a secure lid.[6][7]

o The container must be clearly labeled as "Hazardous Waste" and list the chemical

contents.
e Disposal:
o Do not dispose of Tridecanedioic acid in the regular trash or pour it down the drain.[6][9]

o Store the sealed waste container in a designated satellite accumulation area until it is
collected by your institution's EHS personnel for proper disposal.[6]

o For empty containers that held the chemical, they should be managed as hazardous
waste unless triple-rinsed. The rinsate must be collected and disposed of as hazardous
waste.[8][10]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for safely managing Tridecanedioic acid in
the laboratory, from initial preparation to final disposal.
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Accidental Spill Occurs
1
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ollow Spill Protocol

Spill Response:
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2. Sweep/Absorb Material
3. Collect in Waste Container

Weigh & Transfer Chemical
(Minimize Dust)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Designate Well-Ventilated Area

Collect Waste in
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Use in Experiment

Clean Work Area

A

Store for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for handling Tridecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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